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Compound of Interest

Compound Name: ATTO 565 biotin

Cat. No.: B15553419 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the solubility, storage, and

handling of ATTO 565 biotin, a fluorescent label widely used in life sciences. The following

sections detail its physicochemical properties, storage and handling protocols, and a general

experimental workflow for its use in streptavidin-binding applications.

Core Properties of ATTO 565 Biotin
ATTO 565 is a rhodamine-based fluorescent dye characterized by its strong absorption, high

fluorescence quantum yield, and excellent thermal and photostability.[1] Its biotin conjugate is a

valuable tool for detecting and quantifying streptavidin and avidin proteins in various

applications, including immunoassays, flow cytometry, and fluorescence microscopy.[1][2]

Physicochemical and Spectroscopic Data
A summary of the key quantitative data for ATTO 565 biotin is presented in the table below for

easy reference.
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Property Value Reference

Molecular Weight 921.50 g/mol [3]

Empirical Formula C₄₆H₅₇ClN₆O₁₀S

Purity (HPLC) ≥90% [3]

Maximum Excitation (λex)
564 nm (in 0.1 M phosphate,

pH 7.0)

Maximum Emission (λem)
590 nm (in 0.1 M phosphate,

pH 7.0)

Molar Extinction Coefficient

(εmax)
1.2 x 10⁵ M⁻¹ cm⁻¹ [4]

Fluorescence Quantum Yield

(ηfl)
90% [4]

Fluorescence Lifetime (τfl) 4.0 ns [4]

Solubility Profile
ATTO 565 biotin is soluble in a range of polar solvents. While specific maximum solubility data

is not readily available, the following table summarizes its known solubility characteristics.
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Solvent Solubility Notes Reference

Water Soluble
Readily soluble in

distilled water.[2][5]
[2][5]

Dimethylformamide

(DMF)
Soluble

The product is soluble

in polar solvents like

DMF.[4]

[4]

Dimethyl sulfoxide

(DMSO)
Soluble

The product is soluble

in polar solvents like

DMSO.[4]

[4]

Acetonitrile Soluble

The product is soluble

in polar solvents like

acetonitrile.[4]

[4]

Ethanol with 0.1%

Trifluoroacetic Acid
Soluble

The dye is also

soluble under these

conditions.

Note on Solvent Quality: The stability of ATTO 565 biotin in solution, particularly in organic

solvents, can be dependent on the quality of the solvent used. For applications involving NHS-

esters or maleimides of ATTO 565, anhydrous and amine-free solvents are critical to prevent

hydrolysis.[4]

Storage and Handling
Proper storage and handling are crucial to maintain the integrity and performance of ATTO 565
biotin.

Solid Form
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Condition Recommendation Rationale Reference

Temperature -20°C
To ensure long-term

stability.
[6][7]

Light Protect from light
To prevent

photodegradation.
[6]

Moisture
Store in a desiccated

environment

To avoid moisture

condensation and

hydrolysis.

[6]

Pre-use Equilibration

Allow the vial to

equilibrate to room

temperature before

opening

To prevent moisture

condensation onto the

product.[4]

[4]

Long-term Stability
At least three years

when stored properly

Ensures consistent

performance over

time.[4]

[4]

Stock Solutions
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Condition Recommendation Rationale Reference

Preparation

Dissolve in an

appropriate solvent

(e.g., water, DMSO, or

DMF). For ATTO-

streptavidin

conjugates, a

concentration of 1

mg/ml in distilled

water is

recommended.

To create a

concentrated stock for

further dilutions.[2][5]

[2][5]

Short-term Storage

Store at 2-6°C,

protected from light.

Solutions are stable

for up to six months

under these

conditions.

For ready-to-use

solutions in ongoing

experiments.[2][5]

[2][5]

Long-term Storage

For storage longer

than six months,

divide the solution into

aliquots and freeze at

-20°C.

To prevent

degradation from

repeated freeze-thaw

cycles.[2][5]

[2][5]

Additives for Aqueous

Solutions

For long-term storage

of aqueous solutions,

consider adding

sodium azide to a final

concentration of 5

mM.

To inhibit microbial

growth.[2][5]
[2][5]

Freeze-Thaw Cycles
Avoid repeated

freezing and thawing.

To maintain the

integrity of the

conjugate.[2][5]

[2][5]

Experimental Protocols
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The following provides a general protocol for a streptavidin-binding assay using ATTO 565
biotin. Optimal conditions, such as concentrations and incubation times, may need to be

determined empirically for specific applications.

Preparation of ATTO 565 Biotin Stock Solution
Bring the vial of lyophilized ATTO 565 biotin to room temperature before opening.

Add the appropriate volume of high-purity, anhydrous DMSO or DMF to create a stock

solution of a desired concentration (e.g., 1-10 mM).

Vortex briefly to ensure the powder is fully dissolved.

Store the stock solution at -20°C, protected from light and moisture.

General Streptavidin Binding Assay Protocol
This protocol outlines the basic steps for detecting streptavidin using ATTO 565 biotin.

Prepare Streptavidin Solution: Dissolve streptavidin in a suitable buffer (e.g., phosphate-

buffered saline, pH 7.4) to a desired concentration.

Incubation: Add ATTO 565 biotin from the stock solution to the streptavidin solution. The

final concentration of ATTO 565 biotin will depend on the specific assay, but a molar excess

is often used to ensure saturation of the biotin-binding sites on streptavidin.

Incubate the mixture for a sufficient period (e.g., 30-60 minutes) at room temperature,

protected from light, to allow for the formation of the streptavidin-ATTO 565 biotin complex.

Removal of Unbound Biotin (Optional): If necessary, unbound ATTO 565 biotin can be

removed using methods such as gel filtration or dialysis.

Detection: The fluorescence of the streptavidin-ATTO 565 biotin complex can be measured

using a fluorometer, fluorescence microscope, or flow cytometer at the appropriate excitation

and emission wavelengths (Ex/Em: ~564 nm/ ~590 nm).

Visualizing Experimental Workflows
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The following diagrams, generated using the DOT language, illustrate key logical relationships

and workflows relevant to the use of ATTO 565 biotin.

ATTO 565 Biotin Storage

Storage Conditions
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Click to download full resolution via product page

Caption: Storage guidelines for solid and stock solutions of ATTO 565 biotin.
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Caption: Workflow for preparing an ATTO 565 biotin stock solution.
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Caption: General experimental workflow for a streptavidin-biotin binding assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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